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Compound of Interest

Compound Name: Methyl 2,4-dibromobenzoate

Cat. No.: B138849 Get Quote

An In-depth Technical Guide to Methyl 2,4-
dibromobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl 2,4-dibromobenzoate, a key intermediate in organic synthesis. This

document details its characteristics, synthesis, and purification, and provides relevant spectral

data and experimental protocols to support its application in research and development.

Core Physical and Chemical Properties
Methyl 2,4-dibromobenzoate is a halogenated aromatic ester. Its structure and key identifiers

are presented below.
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Property Value

CAS Number 54335-33-0[1][2][3][4][5][6]

Molecular Formula C₈H₆Br₂O₂[3][4][5][6][7]

Molecular Weight 293.94 g/mol [3][4][5][7]

Appearance Yellow solid[1]

Boiling Point 308.00 °C[7]

Flash Point 140.10 °C[7]

Solubility Soluble in methanol.[3]

Synthesis of Methyl 2,4-dibromobenzoate
The primary route for the synthesis of Methyl 2,4-dibromobenzoate is through the Fischer

esterification of 2,4-dibromobenzoic acid.
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Synthesis of Methyl 2,4-dibromobenzoate via Fischer Esterification.
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Experimental Protocol: Synthesis
This protocol is adapted from established esterification procedures.[1]

Materials:

2,4-dibromobenzoic acid (1 equivalent)

Methanol (sufficient to dissolve the acid)

Concentrated sulfuric acid (catalytic amount, e.g., 0.2 equivalents)

Round-bottomed flask

Reflux condenser

Heating mantle

Filtration apparatus

Procedure:

In a round-bottomed flask, dissolve 2,4-dibromobenzoic acid (e.g., 250 g, 0.90 mol) in

methanol (e.g., 2 L).[1]

Carefully add concentrated sulfuric acid (e.g., 18.4 g, 0.19 mol) to the solution.[1]

Equip the flask with a reflux condenser and heat the mixture to reflux.[1]

Maintain reflux overnight.[1]

After the reaction is complete, allow the mixture to cool to room temperature.[1]

The product will precipitate out of the solution. Collect the precipitate by filtration.[1]

Wash the collected solid with cold methanol to remove any unreacted acid and catalyst.[1]

Dry the product under vacuum to yield Methyl 2,4-dibromobenzoate as a yellow solid.[1]
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Purification
The crude product from the synthesis can be purified by column chromatography or

recrystallization to achieve high purity.

Experimental Protocol: Purification by Column
Chromatography
This protocol is based on the purification method described in the synthesis of a related

compound.[1]

Materials:

Crude Methyl 2,4-dibromobenzoate

Silica gel (for column chromatography)

Eluent: Petroleum ether/Ethyl acetate mixture (e.g., 5:1 v/v)[1]

Chromatography column

Collection flasks

Procedure:

Prepare a silica gel column using the chosen eluent.

Dissolve the crude Methyl 2,4-dibromobenzoate in a minimum amount of the eluent or a

suitable solvent.

Load the sample onto the top of the silica gel column.

Elute the column with the petroleum ether/ethyl acetate mixture.[1]

Collect the fractions containing the purified product.

Combine the pure fractions and remove the solvent under reduced pressure to obtain the

purified Methyl 2,4-dibromobenzoate.
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Spectral Data
The following tables summarize the expected spectral data for Methyl 2,4-dibromobenzoate
based on analysis of similar compounds.

¹H NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.8-8.0 d 1H Aromatic H

~7.5-7.7 dd 1H Aromatic H

~7.3-7.5 d 1H Aromatic H

~3.9 s 3H -OCH₃

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (δ) ppm Assignment

~165 C=O (ester)

~135-140 Aromatic C-Br

~130-135 Aromatic C-H

~125-130 Aromatic C-H

~120-125 Aromatic C-Br

~115-120 Aromatic C-COOCH₃

~52 -OCH₃

FT-IR (Fourier-Transform Infrared Spectroscopy)
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Wavenumber (cm⁻¹) Assignment

~3000-3100 Aromatic C-H stretch

~2950 Aliphatic C-H stretch

~1720-1740 C=O (ester) stretch

~1550-1600 Aromatic C=C stretch

~1200-1300 C-O (ester) stretch

~700-800 C-Br stretch

Mass Spectrometry (MS)

m/z Assignment

~292/294/296 [M]⁺, [M+2]⁺, [M+4]⁺ (due to Br isotopes)

~261/263/265 [M - OCH₃]⁺

~183/185 [M - Br - COOCH₃]⁺

Applications in Research and Drug Development
Methyl 2,4-dibromobenzoate serves as a versatile intermediate in the synthesis of more

complex molecules. The presence of two bromine atoms at specific positions on the benzene

ring allows for selective functionalization through various cross-coupling reactions, such as

Suzuki, Heck, and Sonogashira couplings. This makes it a valuable building block in the

preparation of compounds with potential immunosuppressive and antitumor activities.[1]
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Cross-Coupling Reactions

Methyl 2,4-dibromobenzoate

Suzuki Coupling Heck Coupling Sonogashira Coupling

Complex Organic Molecules

Pharmaceuticals
(e.g., Antitumor Agents)
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Applications of Methyl 2,4-dibromobenzoate in Organic Synthesis.

Conclusion
This technical guide provides essential information on the physical and chemical properties,

synthesis, purification, and spectral characteristics of Methyl 2,4-dibromobenzoate. The

detailed protocols and data presented herein are intended to facilitate its use as a key

intermediate in the development of novel chemical entities for research and pharmaceutical

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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